Cas no 1805416-70-9 (2-Bromo-5-cyano-3-(trifluoromethyl)benzenesulfonyl chloride)

• Product Name: 2-Bromo-5-cyano-3-(trifluoromethyl)benzenesulfonyl chloride
• CAS No: 1805416-70-9
• MF: C₈H₂BrClF₃NO₂S
• MW: 348.524189472198
• CID: 4975552
• Update Time: 2023-08-24

2-Bromo-5-cyano-3-(trifluoromethyl)benzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-5-cyano-3-(trifluoromethyl)benzenesulfonyl chloride

• Inchi： 1S/C8H2BrClF3NO2S/c9-7-5(8(11,12)13)1-4(3-14)2-6(7)17(10,15)16/h1-2H
• InChI Key： ZLMWLHBFPPMTDP-UHFFFAOYSA-N
• SMILES： BrC1C(C(F)(F)F)=CC(C#N)=CC=1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 438
• XLogP3: 3.2
• Topological Polar Surface Area: 66.3